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Compound of Interest

Compound Name: Galactose pentaacetate

CAS No.: 6763-46-8

Cat. No.: B1209048

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a detailed overview of the thermogravimetric analysis (TGA) of β-

D-galactose pentaacetate. Due to the limited availability of specific TGA data for this

compound in published literature, this document outlines a comprehensive, representative

experimental protocol and presents an illustrative thermal decomposition profile based on the

analysis of structurally similar compounds. The guide is intended to serve as a foundational

resource for researchers and professionals in the pharmaceutical and chemical industries,

offering insights into the expected thermal stability and decomposition characteristics of β-D-

galactose pentaacetate. This document adheres to stringent data presentation and

visualization standards to ensure clarity and utility for its intended audience.

Introduction
β-D-galactose pentaacetate is a fully acetylated derivative of galactose, a monosaccharide.

Its chemical formula is C₁₆H₂₂O₁₁ and it has a molecular weight of 390.34 g/mol .[1] The

acetylation of the hydroxyl groups significantly alters the physicochemical properties of the

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1209048#bc-rfq
https://www.benchchem.com/product/b1209048/docs?utm_src=pdf-body#thermogravimetric-analysis-of-d-galactose-pentaacetate-a-comprehensive-technical-guide
https://www.benchchem.com/product/b1209048/docs?utm_src=pdf-body#thermogravimetric-analysis-of-d-galactose-pentaacetate-a-comprehensive-technical-guide
https://www.benchchem.com/product/b1209048/docs?utm_src=pdf-body#thermogravimetric-analysis-of-d-galactose-pentaacetate-a-comprehensive-technical-guide
http://www.deyerchem.com/products_detail_e/id/16.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209048?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


parent sugar, impacting its solubility, stability, and reactivity. In the pharmaceutical industry,

such derivatives are often investigated for their potential as prodrugs or as intermediates in the

synthesis of more complex molecules.[1]

Thermogravimetric analysis (TGA) is a crucial analytical technique used to characterize the

thermal stability and composition of materials.[2] By precisely measuring the change in mass of

a sample as a function of temperature in a controlled atmosphere, TGA provides valuable data

on decomposition patterns, moisture content, and the presence of volatile components. This

information is critical for understanding the thermal behavior of pharmaceutical ingredients,

ensuring stability during manufacturing and storage, and for quality control purposes.

This guide details a proposed methodology for the thermogravimetric analysis of β-D-

galactose pentaacetate and presents expected, illustrative results to guide researchers in

their own experimental work.

Physicochemical Properties of β-D-Galactose
Pentaacetate
A summary of the key physicochemical properties of β-D-galactose pentaacetate is presented

in Table 1. Understanding these properties is essential for interpreting the TGA data. The

melting point, in particular, is a critical parameter as it often precedes thermal decomposition for

organic compounds.

Property Value Reference

Molecular Formula C₁₆H₂₂O₁₁ [1]

Molecular Weight 390.34 g/mol [1]

Appearance White crystalline powder [1]

Melting Point 142 – 146 °C [1]

Assay ≥98% [1]

Illustrative Thermogravimetric Analysis Data
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While specific, experimentally-derived TGA data for β-D-galactose pentaacetate is not readily

available in the reviewed literature, a plausible thermal decomposition profile can be projected

based on the analysis of similar acetylated carbohydrates. The following table summarizes the

expected key thermal events for β-D-galactose pentaacetate under a nitrogen atmosphere.

It is crucial to note that the following data is illustrative and should be confirmed by

experimental analysis.

Thermal Event
Onset
Temperature
(°C)

Peak
Temperature
(°C)

Mass Loss (%)
Proposed
Interpretation

Initial Mass Loss ~150 ~180 < 1%

Loss of residual

moisture or

volatile

impurities.

Primary

Decomposition
~200 ~250 ~45%

Initial

fragmentation of

the molecule,

likely involving

the loss of acetyl

groups as acetic

acid or ketene.

Secondary

Decomposition
~300 ~350 ~30%

Further

breakdown of the

carbohydrate

ring structure.

Char Formation >400 - ~25% (Residue)

Formation of a

stable

carbonaceous

residue.

Detailed Experimental Protocol
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The following is a detailed, representative protocol for conducting the thermogravimetric

analysis of β-D-galactose pentaacetate. This protocol is based on standard methodologies for

the analysis of organic compounds.

4.1. Instrumentation

Thermogravimetric Analyzer: A calibrated TGA instrument capable of heating to at least

600°C with a sensitivity of 0.1 µg is required.

Sample Pans: Platinum or alumina crucibles are recommended for their inertness.

Balance: An analytical balance with a readability of at least 0.01 mg for accurate sample

weighing.

4.2. Sample Preparation

Ensure the β-D-galactose pentaacetate sample is a fine, homogenous powder to promote

uniform heating. If necessary, gently grind the sample using an agate mortar and pestle.

Accurately weigh approximately 5-10 mg of the sample into a pre-tared TGA sample pan.

Record the exact weight.

4.3. TGA Instrument Parameters

Purge Gas: High-purity nitrogen at a flow rate of 20-50 mL/min to provide an inert

atmosphere and prevent oxidative decomposition.

Temperature Program:

Equilibrate at 30°C for 5 minutes.

Ramp from 30°C to 600°C at a heating rate of 10°C/min.

Data Collection: Record the sample mass, temperature, and time throughout the experiment.

4.4. Data Analysis

Plot the percentage of mass loss as a function of temperature to obtain the TGA curve.
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Calculate the first derivative of the TGA curve (DTG curve) to identify the temperatures of

maximum mass loss rates.

Determine the onset temperature of each decomposition step.

Quantify the percentage of mass loss for each distinct decomposition stage.

Visualizing the Experimental Workflow
The following diagram illustrates the general workflow for the thermogravimetric analysis of β-

D-galactose pentaacetate.
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Caption: Workflow for Thermogravimetric Analysis of Galactose Pentaacetate.
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Conclusion
This technical guide provides a framework for the thermogravimetric analysis of β-D-galactose
pentaacetate. While specific experimental data remains to be published, the provided protocol

and illustrative data offer a valuable starting point for researchers. The thermal stability and

decomposition profile are critical parameters for the development and handling of this

compound in pharmaceutical and other applications. It is recommended that the illustrative

data presented herein be verified through rigorous experimental work. The methodologies and

workflow outlined in this document are designed to ensure accurate and reproducible TGA

results, contributing to a deeper understanding of the thermal properties of β-D-galactose
pentaacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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